2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid

• IUPAC Name: 2-[4-[(3,3-dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid
• InChI: InChI=1S/C11H18N4O3/c1-11(2,3)4-9(16)12-5-8-6-15(14-13-8)7-10(17)18/h6H,4-5,7H2,1-3H3,(H,12,16)(H,17,18)
• InChI Key: UTAGMWWQPDIBNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NCC1=CN(N=N1)CC(=O)O
• Molecular Formula: C11H18N4O3
• Molecular Weight: 254.29 g/mol

Description

2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid, also known as DMBA-TA, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. This compound is a derivative of triazole, and its unique chemical structure makes it a promising candidate for multiple applications.

Scientific Research Applications

2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid has been studied for its potential applications in various fields of scientific research. One of the primary applications of 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid is in the field of medicinal chemistry. 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid has also been studied for its potential applications in cancer research. It has been shown to have cytotoxic effects on cancer cells, making it a potential candidate for the development of new cancer therapies.

Mechanism of Action

The mechanism of action of 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid is not fully understood. However, it has been suggested that 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid may exert its effects through the inhibition of certain enzymes and signaling pathways. For example, 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid has been shown to have a range of biochemical and physiological effects. In animal studies, 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid has been shown to reduce pain and inflammation. 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid has also been shown to have cytotoxic effects on cancer cells, both in vitro and in vivo. Additionally, 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid has been shown to have antioxidant effects, which may be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid for lab experiments is its unique chemical structure, which makes it a promising candidate for multiple applications. Additionally, 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid is relatively easy to synthesize, and high yields can be obtained with minimal impurities. However, one of the limitations of 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid. One potential direction is the development of new drugs based on 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid for the treatment of pain, inflammation, and cancer. Additionally, further studies are needed to fully understand the mechanism of action of 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid and its effects on various signaling pathways and enzymes. Finally, studies are needed to investigate the potential applications of 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid in other fields of scientific research, such as materials science and catalysis.
In conclusion, 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid is a promising compound that has been extensively studied for its potential applications in various fields of scientific research. Its unique chemical structure, ease of synthesis, and range of biochemical and physiological effects make it a promising candidate for multiple applications. Further studies are needed to fully understand the mechanism of action of 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid and its potential applications in various fields of scientific research.

Synthesis Methods

2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid can be synthesized through a multi-step reaction process. The first step involves the reaction of 3,3-dimethylbutyraldehyde with methylamine to form the corresponding imine. The imine is then reacted with sodium azide to form the corresponding azide. Finally, the azide is reacted with ethyl glyoxylate to form 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid. This synthesis method has been optimized to produce high yields of 2-[4-[(3,3-Dimethylbutanoylamino)methyl]triazol-1-yl]acetic acid with minimal impurities.